Cas no 20279-06-5 (Homodihydrocapsaicin I)

• Product Name: Homodihydrocapsaicin I
• CAS No: 20279-06-5
• Molecular Formula: C₁₉H₃₁NO₃
• Molecular Weight: 321.45434
• CID: 1395856
• PubChem ID: 3084336

Homodihydrocapsaicin I Properties

Names and Identifiers

• N-(4-hydroxy-3-methoxybenzyl)-9-methyldecanamide
• N-[(4-hydroxy-3-methoxyphenyl)methyl]-9-methyldecanamide
• Homodihydrocapsaicin
• Homodihydrocapsaicin I
• 1ST158333
• Q5891091
• MS-24760
• 20279-06-5
• UNII-QE35S0T20Z
• HY-N5082
• QE35S0T20Z
• CS-0032400
• Decanamide, N-[(4-hydroxy-3-methoxyphenyl)methyl]-9-methyl-
• N-((4-Hydroxy-3-methoxyphenyl)methyl)-9-methyl-Decanamide
• CHEBI:174344
• DTXSID30174127
• N-(vanillyl)-9-methyldecanamide
• FT-0775520
• Decanamide, N-((4-hydroxy-3-methoxyphenyl)methyl)-9-methyl-
• NS00094666
• N-[(4-Hydroxy-3-methoxyphenyl)methyl]-9-methyldecanamide, 9CI
• DECANAMIDE, 9-METHYL-N-VANILLYL-
• AKOS028111714
• E80599
• AKDLSISGGARWFP-UHFFFAOYSA-N
• SCHEMBL1870592
• 9-Methyl-N-vanillyl-decanamide; N-[(4-Hydroxy-3-methoxyphenyl)methyl]-9-methyldecanamide; Homodihydrocapsaicin; Homodihydrocapsaicin I; N-(4-Hydroxy-3-methoxybenzyl)-9-methyldecanamide
• DA-74256
• Dihydro Homocapsaicin I

• InChIKey： AKDLSISGGARWFP-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H31NO3/c1-15(2)9-7-5-4-6-8-10-19(22)20-14-16-11-12-17(21)18(13-16)23-3/h11-13,15,21H,4-10,14H2,1-3H3,(H,20,22)
• SMILES： CC(C)CCCCCCCC(=O)NCC1=CC(=C(C=C1)O)OC

Computed Properties

• Exact Mass: 321.23053
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 11
• Monoisotopic Mass: 321.23039385g/mol
• Heavy Atom Count: 23
• Complexity: 320
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56
• Refractive Index: 1.508
• Boiling Point: 508°C at 760 mmHg
• Melting Point: 70-71°C
• Flash Point: 261°C
• Solubility: Almost insoluble (0.042 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.017±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols